N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide

• Molecular Formula: C13H14N6O2S2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C13H14N6O2S2/c1-3-21-8-4-5-9-10(6-8)23-12(14-9)15-11(20)7-22-13-16-17-18-19(13)2/h4-6H,3,7H2,1-2H3,(H,14,15,20)
• InChI Key: UKZWHSFTZLMXDS-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide, also known as BTA-EG4 or BTA-EG4-NMe, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound belongs to the class of benzothiazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and the development of neurological disorders. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been found to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix and the migration of cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been found to have various biochemical and physiological effects in the body. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation, which are involved in the development of various diseases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has also been found to increase the levels of glutathione, which is an antioxidant that protects the body from oxidative stress.

Advantages and Limitations for Lab Experiments

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to have low toxicity and high solubility in aqueous solutions. However, one limitation of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide is that it is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for the research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide. One potential application is in the development of novel cancer therapies that target the activity of matrix metalloproteinases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide could also be used in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to fully understand the mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide involves a multistep process that includes the reaction of 6-ethoxy-2-mercaptobenzothiazole with ethyl chloroacetate, followed by the reaction with sodium azide and copper (I) iodide to obtain the final product. The synthesis method has been optimized to obtain high yields of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide with good purity.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurological disorders. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to reduce the accumulation of amyloid beta in the brain, which is a hallmark of Alzheimer's disease.